Doxorubicin-MVCP
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Doxorubicin-MVCP, also known as MC-Val-Cit-PAB-Doxorubicin, is a Doxorubicin derivative with a MC-Val-Cit-PAB linker. Mc-Val-Cit-PAB is a cathepsin cleavable ADC peptide linker. This compound can be used to conjugate with other molecules such as peptides, proteins, antibodies or enzymes, or polymers. This compound is a useful agent to make Doxorubicin-conjugate for drug delivery, nanodrug research.
Scientific Research Applications
Nanotechnological Advances
Doxorubicin (DOX) has been enhanced through nanotechnological platforms to improve its therapeutic efficacy while minimizing its adverse effects. Nanoparticles, polymer-drug conjugates, and ligand-based DOX-loaded nanoformulations are some of the key advancements. These innovations have been used in clinical settings and are undergoing continuous research for further enhancements in cancer therapeutics (Cagel et al., 2017).
Targeted Drug Delivery Systems
Development of targeted drug delivery vehicles, such as chitosan nanoparticles conjugated with anti-HER2 monoclonal antibody for breast cancer treatment, represents a significant advance. These systems enable more efficient delivery of DOX to cancer cells, enhancing therapeutic efficacy and potentially reducing side effects (Naruphontjirakul & Viravaidya-Pasuwat, 2019).
Thermally Targeted Delivery
Elastin-like polypeptide (ELP) has been explored for thermally targeted delivery of DOX. This approach uses a temperature-sensitive carrier to enhance the cytotoxicity of DOX in targeted cells, potentially offering a method to reduce systemic toxicity (Bidwell et al., 2007).
Supramolecular Prodrug Micelles
The development of dual pH-responsive supramolecular prodrug micelles using water-soluble pillar[5]arene and methyl viologen functioned DOX (MV-DOX) showcases a novel approach in drug delivery. These micelles have shown potential in aggregating upon acidic conditions, leading to enhanced accumulation and therapeutic effects in cancer treatment (Wang et al., 2015).
Mitochondrial Targeting and Cardiotoxicity
A significant area of research has been the study of DOX's cardiotoxic effects. Investigations into mitochondrial targeting of DOX have revealed insights into the mechanisms of cardiotoxicity and potential strategies to mitigate these effects. For instance, the development of mitochondrially targeted doxorubicin (mtDox) eliminates nuclear effects associated with cardiotoxicity, providing a possible approach to reduce heart-related side effects (Jean et al., 2015).
properties
Molecular Formula |
C56H67N7O19 |
---|---|
Molecular Weight |
1142.182 |
SMILES |
O=C1C=CC(N1CCCCCC(N[C@@H](C(C)C)C(N[C@H](C(NC(C=C2)=CC=C2COC(N[C@@H](C[C@H](O[C@H]3C[C@@](C(CO)=O)(O)CC4=C(O)C(C(C5=CC=CC(OC)=C5C6=O)=O)=C6C(O)=C43)O7)[C@H](O)[C@@H]7C)=O)=O)CCCNC(N)=O)=O)=O)=O |
Appearance |
Solid powder |
synonyms |
Doxorubicin-MVCP; MC-Val-Cit-PAB-Doxorubicin; MC-Val-Cit-PAB-Dox.; 4-((S)-2-((S)-2-(6-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)hexanamido)-3-methylbutanamido)-5-ureidopentanamido)benzyl ((2S,3S,4S,6R)-3-hydroxy-2-methyl-6-(((1S,3S)-3,5,12-trihydroxy-3-(2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.